Cas no 1094936-80-7 (Cyclopropyl-methyl-piperidin-4-ylmethyl-amine)

• Product Name: Cyclopropyl-methyl-piperidin-4-ylmethyl-amine
• CAS No: 1094936-80-7
• MF: C₁₀H₂₀N₂
• MW: 168.279202461243
• CID: 2158063
• Update Time: 2025-10-19

Cyclopropyl-methyl-piperidin-4-ylmethyl-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopropyl-methyl-piperidin-4-ylmethyl-amine
• N-methyl-N-(piperidin-4-ylmethyl)cyclopropanamine
• AM90618
• Cyclopropylmethylpiperidin-4-ylmethylamine
• N-Methyl-N-[(piperidin-4-yl)methyl]cyclopropanamine

• Inchi： 1S/C10H20N2/c1-12(10-2-3-10)8-9-4-6-11-7-5-9/h9-11H,2-8H2,1H3
• InChI Key： RVHVIGZUHSTJAD-UHFFFAOYSA-N
• SMILES： N(C)(CC1CCNCC1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 137
• Topological Polar Surface Area: 15.3

Additional information on Cyclopropyl-methyl-piperidin-4-ylmethyl-amine

Introduction to Cyclopropyl-methyl-piperidin-4-ylmethyl-amine (CAS No. 1094936-80-7) in Modern Chemical and Pharmaceutical Research

Cyclopropyl-methyl-piperidin-4-ylmethyl-amine, identified by the Chemical Abstracts Service Number (CAS No.) 1094936-80-7, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This amine derivative features a unique structural motif combining a cyclopropyl group with a piperidine ring, making it a valuable scaffold for the development of novel bioactive molecules. The compound's distinct chemical properties and potential biological activities have positioned it as a subject of extensive research in drug discovery and molecular pharmacology.

The structural composition of Cyclopropyl-methyl-piperidin-4-ylmethyl-amine includes a cyclopropyl-substituted methyl group attached to a piperidine ring, which is further modified by an amine functional group at the 4-position of the piperidine. This configuration imparts specific steric and electronic characteristics that can influence its interactions with biological targets. The cyclopropyl group, known for its rigid three-membered ring structure, can enhance binding affinity and selectivity, while the piperidine moiety is frequently found in bioactive molecules due to its ability to mimic secondary amine structures in peptides and proteins.

In recent years, there has been growing interest in exploring the pharmacological potential of Cyclopropyl-methyl-piperidin-4-ylmethyl-amine and its derivatives. The compound's amine functionality makes it a versatile intermediate for synthesizing more complex molecules, including potential therapeutic agents. Researchers have been investigating its role in modulating various biological pathways, particularly those relevant to neurological disorders, cardiovascular diseases, and inflammatory conditions. The unique structural features of this compound have also made it a candidate for studying structure-activity relationships (SAR) in drug design.

One of the most compelling aspects of Cyclopropyl-methyl-piperidin-4-ylmethyl-amine is its potential as a scaffold for developing small-molecule inhibitors or agonists. The combination of the cyclopropyl and piperidine moieties provides a balance between lipophilicity and solubility, which are critical factors for drug-like properties. Additionally, the presence of multiple reactive sites allows for further chemical modifications, enabling the creation of libraries of analogs with tailored biological activities. These attributes have attracted attention from both academic researchers and pharmaceutical companies looking to expand their portfolios of novel compounds.

Recent studies have begun to uncover the mechanistic insights into how Cyclopropyl-methyl-piperidin-4-ylmethyl-amine interacts with biological targets. For instance, preliminary investigations suggest that this compound may exhibit inhibitory effects on certain enzymes or receptors by occupying binding pockets similar to those targeted by known drugs. The rigid cyclopropyl group can help stabilize the binding conformation, while the piperidine ring can form hydrogen bonds or hydrophobic interactions with key residues in the target protein. Such interactions are crucial for achieving high affinity and selectivity, which are essential for effective drug action.

The synthesis of Cyclopropyl-methyl-piperidin-4-ylmethyl-amine has also been optimized to ensure scalability and reproducibility. Advanced synthetic methodologies have been employed to construct the complex framework efficiently while maintaining high purity standards. Techniques such as transition-metal-catalyzed cross-coupling reactions and asymmetric synthesis have been particularly useful in introducing the desired functional groups with precision. These synthetic advances have enabled researchers to produce sufficient quantities of the compound for both preclinical studies and industrial applications.

From a medicinal chemistry perspective, Cyclopropyl-methyl-piperidin-4-ylmethyl-amine represents an exciting opportunity to explore new therapeutic avenues. Its structural features align well with current trends in drug discovery, where molecular diversity and target engagement are paramount. By leveraging computational modeling and high-throughput screening techniques, researchers can rapidly assess the biological activity of this compound and its derivatives. Such approaches accelerate the identification of lead compounds that show promise in addressing unmet medical needs.

The potential applications of Cyclopropyl-methyl-piperidin-4-ylmethyl-amine extend beyond traditional pharmaceuticals. Its unique chemical profile makes it suitable for use in agrochemicals or specialty chemicals where similar structural motifs are sought after for their biological efficacy. Furthermore, the compound's stability under various conditions enhances its utility in industrial processes requiring robust molecular architectures. As research continues to uncover new possibilities, Cyclopropyl-methyl-piperidin-4-ylmethyl-amine is poised to play a significant role in multiple sectors within the chemical industry.

In conclusion, Cyclopropyl-methyl-piperidin-4-ylmethyl-amine (CAS No. 1094936-80-7) is a structurally intriguing compound with broad implications for chemical research and pharmaceutical development. Its unique combination of cyclopropyl and piperidine moieties offers numerous opportunities for designing novel bioactive molecules with therapeutic potential. As ongoing studies continue to elucidate its biological activities and synthetic pathways, this compound will undoubtedly remain at the forefront of innovation in medicinal chemistry and related fields.